Cas no 1785599-53-2 (Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-)
Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-
-
- MDL: MFCD30500471
- Inchi: 1S/C14H9FN2O2/c15-10-6-2-1-5-9(10)12-11-7-3-4-8-17(11)13(16-12)14(18)19/h1-8H,(H,18,19)
- InChI Key: RWFWMXGKUXYNNQ-UHFFFAOYSA-N
- SMILES: C12=C(C3=CC=CC=C3F)N=C(C(O)=O)N1C=CC=C2
Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-339650-0.05g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 0.05g |
$744.0 | 2023-09-03 | ||
| Enamine | EN300-339650-0.1g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 0.1g |
$779.0 | 2023-09-03 | ||
| Enamine | EN300-339650-0.25g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 0.25g |
$814.0 | 2023-09-03 | ||
| Enamine | EN300-339650-0.5g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 0.5g |
$849.0 | 2023-09-03 | ||
| Enamine | EN300-339650-1.0g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-339650-2.5g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 2.5g |
$1735.0 | 2023-09-03 | ||
| Enamine | EN300-339650-5.0g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 5.0g |
$2566.0 | 2023-02-23 | ||
| Enamine | EN300-339650-10.0g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 10.0g |
$3807.0 | 2023-02-23 | ||
| Enamine | EN300-339650-1g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 1g |
$884.0 | 2023-09-03 | ||
| Enamine | EN300-339650-5g |
1-(2-fluorophenyl)imidazo[1,5-a]pyridine-3-carboxylic acid |
1785599-53-2 | 5g |
$2566.0 | 2023-09-03 |
Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-
Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- (CAS No. 1785599-53-2): A Comprehensive Overview
Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-, identified by its CAS number 1785599-53-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its role in drug discovery. The presence of a fluoro-substituent at the 2-position of the phenyl ring introduces additional pharmacological relevance, making it a compound of interest for further investigation.
The chemical structure of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- consists of a fused imidazole and pyridine ring system, with a carboxylic acid functional group at the 3-position and a 2-fluorophenyl moiety attached at the 1-position. This specific arrangement contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity in many drug candidates.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, imidazopyridines have emerged as a promising class of molecules due to their ability to modulate various biological pathways. Studies have demonstrated that imidazopyridines can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The compound Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- is no exception and has shown potential in several preclinical studies.
One of the most compelling aspects of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- is its interaction with target proteins. The fluoro-substituent at the phenyl ring enhances the compound's ability to bind to specific enzymes and receptors with high affinity. This property is particularly valuable in drug design, as it allows for the development of more selective and potent therapeutic agents. For instance, research has indicated that this compound may interact with proteins involved in cell signaling pathways that are dysregulated in diseases such as cancer and autoimmune disorders.
The synthesis of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro-substituent into the phenyl ring is a critical step in the synthesis process. Fluorination reactions can be challenging due to the reactivity and stability issues associated with fluorine-containing compounds. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater precision.
The pharmacokinetic properties of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These characteristics make it an attractive candidate for further development into a therapeutic agent.
In addition to its pharmacological potential, Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- has shown promise in computational modeling studies. Molecular docking simulations have been used to predict how this compound might interact with various biological targets. These simulations provide valuable insights into the binding mechanisms and can help guide the optimization process for improving potency and selectivity. The use of computational tools has become an integral part of modern drug discovery pipelines.
The impact of fluorine substitution on the biological activity of heterocyclic compounds is another key area of research. Fluorine atoms can influence multiple aspects of a molecule's behavior, including its electronic properties, lipophilicity, and metabolic stability. In the case of Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-, the presence of a fluoro-substituent at the phenyl ring appears to enhance its interaction with biological targets while maintaining favorable pharmacokinetic properties.
Epidemiological studies have also suggested that fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This trend has led to an increased interest in developing new fluorinated drug candidates. The compound Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- exemplifies this trend and represents a valuable addition to the growing library of fluorinated heterocyclic compounds.
The future directions for research on Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)- include further exploration of its biological activities and potential therapeutic applications. Preclinical studies are needed to evaluate its efficacy and safety profile in vivo. Additionally,investigators are exploring ways to optimize its structure for improved pharmacological properties through medicinal chemistry approaches.
In conclusion,Imidazo[1,5-a]pyridine-3-carboxylic acid,1-(2-fluorophenyl)- (CAS No.1785599-53-2)) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities.The presence of a fluoro-substituent enhances its interaction with biological targets,making it a promising candidate for further development.Advances in synthetic methodologies,pharmacokinetic studies,and computational modeling have positioned this compound as a valuable asset in drug discovery efforts.Further research is warranted to fully explore its therapeutic potential.
1785599-53-2 (Imidazo[1,5-a]pyridine-3-carboxylic acid, 1-(2-fluorophenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)